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Compound of Interest

Compound Name: UPGL00004

Cat. No.: B611595

Essential Safety and Handling Guide for
UPGL00004

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for handling the potent
allosteric glutaminase C (GAC) inhibitor, UPGL00004. Researchers, scientists, and drug
development professionals should review this guide thoroughly before handling this compound
to ensure safe laboratory practices and proper disposal.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for UPGL00004 is not publicly available, guidance for
a structurally related and potent glutaminase inhibitor, CB-839, is used as a reference for safety
protocols. As with any potent small molecule inhibitor, caution should be exercised at all times.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment is mandatory to prevent skin and eye

contact, inhalation, and ingestion.
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PPE Category Required Equipment Specifications

Must comply with OSHA's eye
Safety glasses with side- and face protection regulations
shields or goggles in 29 CFR 1910.133 or

European Standard EN166.[1]

Eye/Face Protection

Impervious gloves are
) ] ) ) required.[2] Nitrile gloves are a
Skin Protection Chemical-resistant gloves i )
common and effective choice

for handling small molecules.

To protect from incidental
Laboratory coat
contact.

Work should be conducted in a
Respiratory Protection Use in a well-ventilated area chemical fume hood to
minimize inhalation risk.

If ventilation is inadequate or
) ) dust is generated, a NIOSH-
Respirator (if necessary) )
approved respirator should be

worn.

Engineering Controls

Proper engineering controls are the primary line of defense in minimizing exposure to
UPGLO00004.

» Ventilation: All work with UPGL00004, especially handling the solid form and preparing
solutions, must be conducted in a certified chemical fume hood to ensure adequate
ventilation.[2]

o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[1]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1]

Immediately wash skin with soap and plenty of
i water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention if irritation develops.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[1]

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or
appropriate foam.

o Specific Hazards: As with many organic compounds, hazardous combustion products may
include carbon monoxide, carbon dioxide, and nitrogen oxides.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2]

Operational and Disposal Plans
Storage and Stability

Proper storage is crucial to maintain the integrity of UPGL00004.
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Form Storage Temperature Duration
Solid Powder 0 - 4°C (short term) Days to weeks
-20°C (long term) Months to years

Follow specific experimental
In Solvent protocols. Generally, store at As per protocol
-20°C or -80°C.

Note: The compound is shipped under ambient temperature as a non-hazardous chemical and
is stable for several weeks during ordinary shipping.[3]

Disposal

Dispose of UPGL00004 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the material to enter drains or
waterways.

Experimental Protocols

The following are generalized protocols for common experiments involving glutaminase
inhibitors like UPGL00004, based on published research.

Cell Viability Assay

This protocol outlines the steps to assess the effect of UPGL00004 on the proliferation of
cancer cell lines.

o Cell Seeding: Seed cells (e.g., triple-negative breast cancer cell lines like HCC1806 or MDA-
MB-231) in 96-well plates at a density of 10,000 cells per well in complete media.[4]

e Compound Preparation: Prepare a stock solution of UPGL00004 in a suitable solvent, such
as DMSO. Further dilute the stock solution to the desired concentrations in the cell culture
medium.

o Treatment: After allowing the cells to adhere overnight, treat them with a range of
UPGL00004 concentrations. Include a vehicle control (DMSO) group.[4]
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 Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.[4][5]

 Viability Assessment: Measure cell viability using a standard method, such as the MTS assay
(e.g., CellTiter 96 AQueous One Solution Cell Proliferation Assay) according to the
manufacturer's instructions.[4]

» Data Analysis: Quantify the colorimetric reaction using a microplate reader at 490 nm.[4]

In Vitro Glutaminase Activity Assay

This protocol measures the direct inhibitory effect of UPGL00004 on glutaminase activity.

Reagent Preparation: Prepare a reaction buffer containing the necessary components for the
glutaminase assay.

e Enzyme and Inhibitor Incubation: In a 96-well plate, incubate recombinant GAC enzyme with
varying concentrations of UPGL00004.[6]

« Initiate Reaction: Start the enzymatic reaction by adding the substrate, glutamine.
 Incubation: Incubate the reaction mixture for a specified time at 37°C.

o Detection: Measure the product of the reaction (glutamate) using a coupled assay system,
such as the L-Glutamate Assay Kit.

o Data Analysis: Determine the IC50 value of UPGL00004 by plotting the percentage of
enzyme inhibition against the inhibitor concentration.[6]

Visualizations
UPGL00004 Handling and Emergency Workflow
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UPGL00004 Handling and Emergency Workflow

Safe Handling Protocol Emergency Response

Receive UPGL00004 po

Store at appropriate temperature Eye Contact: Skin Contact: Inhalation: Ingestion:
(Solid: -20°C long term) Flush with water for 15 min. Wash with soap and water. Move to fresh air. Do NOT induce vomiting.
(Solution: as per protocol) Seek medical attention. Seek medical attention. Seek medical attention. Seek immediate medical attention.

'

Don Personal Protective Equipment
(Gloves, Lab Coat, Safety Glasses)

Work in a certified
chemical fume hood
Weigh solid compound
Prepare stock solution

(e.g., in DMSO)
Perform experiment
Dispose of waste in
accordance with regulations

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for UPGL00004.
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UPGL00004 Mechanism of Action

UPGLO00004 Allosteric Inhibition of Glutaminase C
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Caption: UPGL00004 acts as an allosteric inhibitor of Glutaminase C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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